Cas no 112859-74-2 (16alpha-Fluoro-5alpha-androstan-17-one)

• Product Name: 16alpha-Fluoro-5alpha-androstan-17-one
• CAS No: 112859-74-2
• MF: C₁₉H₂₉FO
• MW: 292.431369543076
• CID: 218981
• PubChem ID: 188695
• Update Time: 2024-03-01

16alpha-Fluoro-5alpha-androstan-17-one Chemical and Physical Properties

Names and Identifiers

• Androstan-17-one,16-fluoro-, (5a,16a)-
• Compound 8356
• KYYGZDIWMMQTCH-ZLOBMTTQSA-N
• 16alpha-Fluoro-5alpha-androstan-17-one

• Inchi： 1S/C19H29FO/c1-18-9-4-3-5-12(18)6-7-13-14(18)8-10-19(2)15(13)11-16(20)17(19)21/h12-16H,3-11H2,1-2H3/t12-,13-,14+,15+,16-,18+,19+/m1/s1
• InChI Key： KYYGZDIWMMQTCH-ZLOBMTTQSA-N
• SMILES： F[C@H]1C([C@@]2(C)CC[C@@H]3[C@@]4(C)CCCC[C@@H]4CC[C@H]3[C@@H]2C1)=O

Computed Properties

• Exact Mass: 292.22
• Monoisotopic Mass: 292.22
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 6.1

Experimental Properties

• Density: 1.07
• Boiling Point: 372°C at 760 mmHg
• Flash Point: 207.6°C
• Refractive Index: 1.514